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Compound of Interest

4-[N,N-Bis(2-
Compound Name:
hydroxyethyl)amino]benzaldehyde

cat. No.: B1338057

Technical Support Center: 4-[N,N-Bis(2-
hydroxyethyl)amino]benzaldehyde

This technical support guide provides essential safety information, troubleshooting advice, and
experimental protocols for researchers, scientists, and drug development professionals working
with 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde (CAS No: 27913-86-6).
Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the appropriate solvents for dissolving 4-[N,N-Bis(2-
hydroxyethyl)amino]benzaldehyde?

A: This compound is soluble in many organic solvents, including ethanol, methanol, and
dimethyl sulfoxide (DMSO).[1] The presence of two hydroxyethyl groups also enhances its
solubility in aqueous solutions, making it suitable for various aqueous reactions.[2]

Troubleshooting Solubility Issues:

« |If you experience difficulty dissolving the compound, gentle warming may help.
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e For aqueous solutions, consider adjusting the pH, as this can influence the solubility of
amine-containing compounds.

» Ensure your solvent is pure and dry, as contaminants can sometimes affect solubility.
Q2: What are the recommended storage conditions for this compound?

A: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Some suppliers
recommend storage at temperatures between 0-8°C.[2] Keep it away from foodstuff containers,
incompatible materials like strong oxidizing agents, and sources of ignition.[3][4]

Q3: My compound has a yellow-orange appearance. Is this normal?

A: Yes, the compound is typically described as a colorless to pale yellow or yellow-orange
solid.[1][2] A slight coloration is normal and does not necessarily indicate degradation.
However, a significant change in color or appearance over time could suggest decomposition,
and the purity should be re-verified.

Q4: I am having trouble with a Schiff base formation reaction using this aldehyde. What are

some common issues?

A: 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde readily reacts with primary amines to
form Schiff bases.[5] If your reaction is not proceeding as expected, consider the following:

o Catalyst: While some reactions proceed without a catalyst, an acid catalyst is often used to
facilitate the dehydration step.

o Water Removal: The formation of a Schiff base is a reversible reaction that produces water.
Removing water from the reaction mixture (e.g., using a Dean-Stark apparatus or molecular
sieves) will drive the equilibrium towards the product.

e pH Control: The reaction is pH-sensitive. The amine needs to be in its nucleophilic free-base
form, but a slightly acidic environment is required to protonate the hydroxyl intermediate for
water elimination. Optimal pH is typically between 4 and 5.

o Reactant Purity: Ensure your primary amine reactant is pure and free of contaminants.
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Material Safety & Handling
Hazard Identification

This compound is classified as hazardous. Always consult the full Safety Data Sheet (SDS)

before use.

Hazard Class GHS Code Statement
Acute toxicity, oral H302 Harmful if swallowed.[6][7]

) L Causes serious eye irritation.
Serious eye irritation H319

[6][7]

) o May cause an allergic skin

Skin sensitization H317

reaction.[6][7]

Signal Word: Warning[6][7][8]

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Immediately rinse cautiously with water for at
least 15 minutes.[7] Remove contact lenses if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[7]

Wash with plenty of soap and water.[7] Remove
Skin Contact any contaminated clothing.[7] If skin irritation or

a rash occurs, seek medical advice/attention.[7]

Do NOT induce vomiting.[7] Rinse mouth with
Ingestion water.[7] Call a poison center or doctor if you

feel unwell.[7]

Move the person to fresh air and keep them
) comfortable for breathing.[9] If experiencing
Inhalation , .
respiratory symptoms, call a poison center or

doctor.

Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling this chemical.
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1][7]
» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[1][7]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if dust formation is likely.[4][8]

Physical & Chemical Properties
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Property Value Source(s)
Molecular Formula C11H1sNOs3 [2][6][8]
Molecular Weight 209.24 g/mol [2][6][8]

Colorless to pale yellow /
Appearance i [1112]
yellow-orange solid

Melting Point 54-62 °C [1112]181[10]

Purity >95% - 98% (HPLC) [2][8]

Experimental Protocols
General Protocol for Schiff Base Synthesis

This compound is a versatile building block for synthesizing more complex molecules, such as
Schiff bases.[5]

Dissolution: Dissolve 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde (1 equivalent) in a
suitable solvent (e.g., ethanol, methanol) in a round-bottom flask.

o Addition of Amine: Add an equimolar amount of the desired primary amine to the solution.

o Catalysis (Optional): Add a catalytic amount of a weak acid (e.g., a few drops of glacial
acetic acid) to the mixture.

o Reaction: Stir the reaction mixture at room temperature or under reflux, monitoring the
reaction progress by TLC or LC-MS. A Dean-Stark apparatus can be used to remove water if
refluxing in a suitable solvent like toluene.

o Work-up: Once the reaction is complete, cool the mixture. The product may precipitate and
can be collected by filtration. Alternatively, the solvent can be removed under reduced
pressure.

 Purification: The crude product can be purified by recrystallization from an appropriate
solvent (e.g., ethanol).
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Summary of a Patented Synthesis Method

A known method for preparing 4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde involves the
reaction of p-fluorobenzaldehyde or p-chlorobenzaldehyde with diethanolamine.[11]

Reaction: p-Fluorobenzaldehyde or p-chlorobenzaldehyde (1 equivalent) is reacted with
diethanolamine (1.6-4 equivalents) in the presence of a catalyst.[11]

» Conditions: The reaction is carried out at 100-170°C for 12-48 hours.[11]

o Neutralization: After the reaction, the mixture is treated with an aqueous acid to neutralize
excess diethanolamine, adjusting the pH to 7.[11]

o Extraction: The product is extracted with an organic solvent at a temperature of 70-100°C, as
the product has some solubility in water.[11]

Purity: This method can yield a product with an HPLC purity of over 99%.[11]

Visual Guides
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Exposure Occurs

Skin Contact Eye Contact Ingestion Inhalation
Wash with plenty of soap and water. Rinse cautiously with water for 15+ minutes. Rinse mouth. Move to fresh air.
Remove contaminated clothing. Remove contact lenses if possible. Do NOT induce vomiting. Keep comfortable for breathing.

If irritation or rash occurs

If irritation persists If feeling unwell

Seek Medical Advice/Attention

First Aid Response Workflow
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Small Spill Occurs

Ensure proper PPE is worn
(gloves, eye protection)

:

Ensure adequate ventilation.
Remove ignition sources.

:

Contain the spill

:

Vacuum, sweep up, or absorb
with inert material.

Place into a suitable, closed
container for disposal.

Dispose of waste according to
local regulations.

Spill Cleanup Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-[N,N-Bis(2-hydroxyethyl)amino]benzaldehyde
material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
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benzaldehyde-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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